Cas no 1855876-85-5 (Methyl 2-(1-amino-2-methylcyclobutyl)acetate)

• Product Name: Methyl 2-(1-amino-2-methylcyclobutyl)acetate
• CAS No: 1855876-85-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5743511
• PubChem ID: 130555352
• Update Time: 2025-06-08

Methyl 2-(1-amino-2-methylcyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1287613
• Methyl2-(1-amino-2-methylcyclobutyl)acetate
• Methyl 2-(1-amino-2-methylcyclobutyl)acetate
• 1855876-85-5

• Inchi： 1S/C8H15NO2/c1-6-3-4-8(6,9)5-7(10)11-2/h6H,3-5,9H2,1-2H3
• InChI Key： QJMIQHXRYAOBRK-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(CCC1C)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-(1-amino-2-methylcyclobutyl)acetate

Recent Advances in the Application of Methyl 2-(1-amino-2-methylcyclobutyl)acetate (CAS: 1855876-85-5) in Chemical Biology and Pharmaceutical Research

Methyl 2-(1-amino-2-methylcyclobutyl)acetate (CAS: 1855876-85-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl ring structure and ester functionality, has shown promise in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of growing scientific inquiry.

One of the key areas of research involving Methyl 2-(1-amino-2-methylcyclobutyl)acetate is its role as a building block in the synthesis of novel bioactive compounds. Researchers have explored its utility in the construction of peptidomimetics and small-molecule inhibitors, leveraging its structural features to enhance binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of protease inhibitors, resulting in improved pharmacokinetic properties and reduced off-target effects.

In addition to its synthetic applications, Methyl 2-(1-amino-2-methylcyclobutyl)acetate has been investigated for its direct biological effects. Preliminary in vitro studies have indicated that this compound may modulate specific enzymatic pathways, particularly those involved in inflammation and cancer progression. A recent preprint on bioRxiv highlighted its potential as a lead compound for developing anti-inflammatory agents, with promising results in cell-based assays. However, further in vivo studies are required to validate these findings and assess its therapeutic potential.

The synthesis and optimization of Methyl 2-(1-amino-2-methylcyclobutyl)acetate have also been a focus of recent research. Advances in catalytic methods, such as asymmetric hydrogenation and photoredox catalysis, have enabled more efficient and stereoselective production of this compound. A 2024 paper in Organic Letters detailed a novel catalytic approach that significantly improved yield and enantiomeric purity, addressing previous challenges in its large-scale preparation. These developments are critical for facilitating its broader application in drug discovery programs.

Despite these advancements, challenges remain in the characterization and application of Methyl 2-(1-amino-2-methylcyclobutyl)acetate. Issues such as stability under physiological conditions and potential toxicity profiles need to be thoroughly investigated. Ongoing research aims to address these gaps, with several collaborative efforts between academic institutions and pharmaceutical companies underway. The compound's versatility and unique structural features continue to drive innovation in this area, positioning it as a valuable tool in the development of next-generation therapeutics.

In conclusion, Methyl 2-(1-amino-2-methylcyclobutyl)acetate (CAS: 1855876-85-5) represents a promising candidate in chemical biology and pharmaceutical research. Its applications in drug design, biological modulation, and synthetic chemistry underscore its potential to contribute to significant scientific and medical breakthroughs. Future studies will likely focus on expanding its therapeutic scope and optimizing its properties for clinical translation, making it a compound to watch in the coming years.